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Compound of Interest

Compound Name: DASA-58

Cat. No.: B606943

Audience: Researchers, scientists, and drug development professionals.

Introduction

DASA-58 is a potent and selective small-molecule activator of pyruvate kinase M2 (PKM2), a
key enzyme in glycolysis often found to be highly expressed in cancer cells.[1][2][3][4][5]
DASA-58 functions by binding to a site at the PKM2 subunit interface, which promotes the
formation of a stable and highly active tetrameric state of the enzyme. This activation of PKM2
can reverse the Warburg effect, a metabolic hallmark of cancer, thereby suppressing tumor
growth. These application notes provide a detailed protocol for the preparation of DASA-58
stock solutions for use in both in vitro and in vivo research settings.

DASA-58 Properties and Storage

A summary of the key quantitative data for DASA-58 is presented in the table below for easy
reference.
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Property Value Citations
Molecular Weight 453.53 g/mol
Molecular Formula C19H23N306S2

Appearance

White to off-white crystalline

solid powder

Solubility in DMSO

> 30 mg/mL. Varies by
supplier, with some reporting
up to 91 mg/mL. Itis
recommended to use fresh,
anhydrous DMSO as moisture

can reduce solubility.

Solubility in Water

Insoluble

Solubility in Ethanol

Insoluble

Storage of Powder

Store at -20°C forup to 3

years.

Storage of Stock Solution

Aliguot and store at -80°C for
up to 2 years to avoid repeated
freeze-thaw cycles. For short-
term use (up to 1 month), store
at -20°C.

Experimental Protocol: Preparing a DASA-58 Stock

Solution

This protocol outlines the steps to prepare a 10 mM stock solution of DASA-58 in dimethyl

sulfoxide (DMSO).

3.1. Materials and Equipment

 DASA-58 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO)
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e Microcentrifuge tubes or amber glass vials

o Vortex mixer

e Sonicator (optional, but recommended)

e Analytical balance

» Pipettes and sterile pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
3.2. Step-by-Step Procedure

o Equilibration: Before opening, allow the vial of DASA-58 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture, which can
affect the stability and solubility of the compound.

e Mass Calculation: To prepare a 10 mM stock solution, calculate the required mass of DASA-
58 using the following formula: Mass (mg) = Desired Concentration (M) x Volume (L) x
Molecular Weight ( g/mol ) x 1000 (mg/g) Example for 1 mL of 10 mM stock: Mass (mg) =
0.010 mol/L x 0.001 L x 453.53 g/mol x 1000 mg/g = 4.54 mg

» Weighing: Carefully weigh out the calculated amount of DASA-58 powder using an analytical
balance and transfer it to a sterile microcentrifuge tube or vial.

 Dissolution: a. Add the appropriate volume of anhydrous DMSO to the tube containing the
DASA-58 powder. b. Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. c.
If the compound does not fully dissolve, sonicate the solution for 5-10 minutes. Visually
inspect the solution to ensure it is clear and free of particulates.

o Storage: a. Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This is crucial to prevent degradation from repeated freeze-thaw
cycles. b. Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent. c. For long-term storage, place the aliquots at -80°C.

Visualizations
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4.1. DASA-58 Mechanism of Action

The following diagram illustrates the signaling pathway of DASA-58 in activating PKM2. DASA-
58 binds to the less active dimeric form of PKM2, promoting its conversion into the highly active

tetrameric form.

DASA-58 - PKM2 (Inactive Dimer) Activation PKM2 (Active Tetramer) | Enhanced Glycolysis >

Click to download full resolution via product page

Caption: DASA-58 promotes the tetramerization and activation of PKM2.
4.2. Experimental Workflow for Stock Solution Preparation

This diagram outlines the logical workflow for preparing the DASA-58 stock solution as
described in the protocol.
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Caption: Workflow for preparing DASA-58 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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